2-(((2-((Hydroxymethyl)(2-((1-oxoallyl)amino)ethyl)amino)ethyl)amino)carbonyl)benzoic acid

• CAS RN: 100063-60-3
• Molecular Formula: C16H21N3O5
• Molecular Weight: 335.35 g/mol
• IUPAC Name: 2-[2-[hydroxymethyl-[2-(prop-2-enoylamino)ethyl]amino]ethylcarbamoyl]benzoic acid
• InChI: InChI=1S/C16H21N3O5/c1-2-14(21)17-7-9-19(11-20)10-8-18-15(22)12-5-3-4-6-13(12)16(23)24/h2-6,20H,1,7-11H2,(H,17,21)(H,18,22)(H,23,24)
• InChI Key: XOXLECXVXJHGCC-UHFFFAOYSA-N
• SMILES: C=CC(=O)NCCN(CCNC(=O)C1=CC=CC=C1C(=O)O)CO

Description

2-(((2-((Hydroxymethyl)(2-((1-oxoallyl)amino)ethyl)amino)ethyl)amino)carbonyl)benzoic acid is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. This compound is also known as HAMC or N-(2-hydroxy-3-(2-(2-(2-((2-((1-oxoallyl)amino)ethyl)amino)-2-oxoethyl)amino)-2-oxoethyl)benzamido)acetic acid.

Scientific Research Applications

2-(((2-((Hydroxymethyl)(2-((1-oxoallyl)amino)ethyl)amino)ethyl)amino)carbonyl)benzoic acid has been studied for its potential applications in the field of medicine. One of the main applications is its use as a drug delivery system. Due to its unique structure, this compound can be used to deliver drugs to specific target sites in the body. This can help to improve the efficacy of the drug and reduce side effects.

Mechanism Of Action

The mechanism of action of 2-(((2-((Hydroxymethyl)(2-((1-oxoallyl)amino)ethyl)amino)ethyl)amino)carbonyl)benzoic acid is not fully understood. However, studies have shown that this compound can bind to certain receptors in the body, which can help to target specific cells or tissues. This binding can also help to improve the uptake of drugs into cells.

Biochemical And Physiological Effects

Studies have shown that 2-(((2-((Hydroxymethyl)(2-((1-oxoallyl)amino)ethyl)amino)ethyl)amino)carbonyl)benzoic acid can have a range of biochemical and physiological effects. These include the ability to reduce inflammation, improve wound healing, and enhance immune function. This compound has also been shown to have antioxidant properties, which can help to protect cells from damage.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 2-(((2-((Hydroxymethyl)(2-((1-oxoallyl)amino)ethyl)amino)ethyl)amino)carbonyl)benzoic acid in lab experiments is its ability to target specific cells or tissues. This can help to improve the accuracy of experiments and reduce the need for animal testing. However, one limitation is that this compound can be difficult and expensive to synthesize, which can limit its use in certain experiments.

Future Directions

There are several areas of future research for 2-(((2-((Hydroxymethyl)(2-((1-oxoallyl)amino)ethyl)amino)ethyl)amino)carbonyl)benzoic acid. One area is the development of new drug delivery systems using this compound. Another area is the study of the compound's effects on various diseases, such as cancer and autoimmune disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in medicine.

Synthesis Methods

The synthesis of 2-(((2-((Hydroxymethyl)(2-((1-oxoallyl)amino)ethyl)amino)ethyl)amino)carbonyl)benzoic acid involves the reaction of N-(2-hydroxyethyl)-p-toluenesulfonamide with diethanolamine. This reaction results in the formation of N-(2-hydroxyethyl)-N-(2-hydroxy-3-(2-aminoethylamino)propyl)-p-toluenesulfonamide. Further reaction with ethyl chloroformate and 2-aminobenzoic acid leads to the formation of the final product, 2-(((2-((Hydroxymethyl)(2-((1-oxoallyl)amino)ethyl)amino)ethyl)amino)carbonyl)benzoic acid.